Cas no 2711589-85-2 (Phenol, 2,​3-​dimethoxy-​6-​(methylthio)​-)

• Product Name: Phenol, 2,​3-​dimethoxy-​6-​(methylthio)​-
• CAS No: 2711589-85-2
• MF: C₉H₁₂O₃S
• MW: 200.25
• CID: 5077568
• Update Time: 2025-10-30

Phenol, 2,​3-​dimethoxy-​6-​(methylthio)​- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,​3-​dimethoxy-​6-​(methylthio)​-

• Inchi： 1S/C9H12O3S/c1-11-6-4-5-7(13-3)8(10)9(6)12-2/h4-5,10H,1-3H3
• InChI Key： ATOQEEOXTSJDMW-UHFFFAOYSA-N
• SMILES： C1=CC(OC)=C(C(O)=C1SC)OC

Additional information on Phenol, 2,​3-​dimethoxy-​6-​(methylthio)​-

Phenol, 2,3-dimethoxy-6-(methylthio): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Phenol, 2,3-dimethoxy-6-(methylthio), with the CAS number 2711589-85-2, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of chemical properties that make it valuable in various applications, particularly in the synthesis of pharmaceuticals and agrochemicals. The presence of methoxy and methylthio functional groups imparts distinct reactivity and solubility characteristics, which are leveraged in multiple industrial and scientific contexts.

The molecular structure of Phenol, 2,3-dimethoxy-6-(methylthio) consists of a benzene ring substituted with two methoxy groups at the 2 and 3 positions and a methylthio group at the 6 position. This arrangement contributes to its ability to participate in various chemical reactions, including nucleophilic substitution and oxidation processes. The methoxy groups enhance the compound's solubility in polar solvents, while the methylthio group introduces a sulfur atom that can engage in coordination with metals or other sulfur-containing compounds.

In recent years, Phenol, 2,3-dimethoxy-6-(methylthio) has been explored for its potential in pharmaceutical applications. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor or intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. The dimethoxy and methylthio groups provide sites for further functionalization, allowing chemists to tailor the molecule's properties for targeted therapeutic effects.

One of the most promising areas of research involving Phenol, 2,3-dimethoxy-6-(methylthio) is its role in the development of novel agrochemicals. The compound's ability to interact with biological targets makes it a candidate for creating pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers have been particularly interested in its potential to disrupt metabolic pathways in pests while maintaining safety for non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize ecological disruption.

The synthesis of Phenol, 2,3-dimethoxy-6-(methylthio) is another area where advancements have been made. Modern synthetic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These methods often involve multi-step reactions that incorporate protective group strategies to ensure regioselectivity. The use of catalytic systems has also enhanced reaction efficiencies, making the synthesis more environmentally friendly by reducing waste generation.

The analytical characterization of Phenol, 2,3-dimethoxy-6-(methylthio) is crucial for ensuring its purity and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess impurities. These analytical tools provide detailed insights into the compound's composition and help researchers optimize its synthesis and application protocols.

In conclusion, Phenol, 2,3-dimethoxy-6-(methylthio), identified by CAS number 2711589-85-2, is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical interactions, making it a valuable building block for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical science. As synthetic methodologies advance and our understanding of its biological interactions deepens, Phenol, 2,3-dimethoxy-6-(methylthio) is poised to play an increasingly vital role in addressing global challenges in health and agriculture.